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Compound of Interest

Compound Name: O-Arachidonoyl glycidol

Cat. No.: B10767142

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Arachidonoyl glycidol is a synthetic analog of the endocannabinoid 2-arachidonoylglycerol
(2-AG). It functions as an inhibitor of two key enzymes responsible for the degradation of
endocannabinoids: monoacylglycerol lipase (MAGL) and fatty acid amide hydrolase (FAAH).[1]
By blocking the activity of these enzymes, O-Arachidonoyl glycidol effectively increases the
endogenous levels of 2-AG and anandamide (AEA), respectively. This modulation of the
endocannabinoid system makes O-Arachidonoyl glycidol a valuable tool for studying the
physiological and pathological roles of these signaling lipids in various cellular processes,
including cancer cell proliferation, apoptosis, and inflammation.

This document provides detailed application notes and protocols for the use of O-
Arachidonoyl glycidol in a range of cellular assays.

Data Presentation
Inhibitory Activity of O-Arachidonoyl Glycidol
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Substrate Used in TissuelCell

Target Enzyme . IC50 Value
Assay Fraction

Monoacylglycerol Rat Cerebella

) 2-Oleoyl glycerol ] 4.5 uM
Lipase (MAGL) (Cytosalic)
Monoacylglycerol Rat Cerebella

) 2-Oleoyl glycerol 19 uM
Lipase (MAGL) (Membrane)
Fatty Acid Amide Arachidonoyl Rat Cerebella 12 UM
Hydrolase (FAAH) ethanolamide (Membrane) H

Data sourced from Cisneros, J.A., et al. (2007).[1]

Signaling Pathways

The primary mechanism of action of O-Arachidonoyl glycidol is the inhibition of MAGL and
FAAH, leading to an accumulation of their respective substrates, 2-AG and anandamide. These
endocannabinoids then activate cannabinoid receptors (CB1 and CB2), which are G-protein
coupled receptors that modulate various downstream signaling cascades.
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Endocannabinoid Metabolism

O-Arachidonoy! 2-Arachidonoylglycerol Anandamide
glycidol (2-AG) (AEA)
Inhibition hibitipn Degradation egradation
y Downstream Signaling

Monoacylglycerol Fatty Acid Amide -
Lipase (MAGL) ] Hydrolase (FAAH) Increased 2-AG Increased AEA

Y Y

Arachidonic Acid Arachidonic Acid
l + Glycerol l l + Ethanolamine l CB2 Receptor CB1 Receptor

Y Y

G-protein Signaling
(e.g., \CAMP, 1MAPK)

Cellular Effects
(e.g., Apoptosis,
Proliferation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10767142#application-of-o-arachidonoyl-glycidol-in-
cellular-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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